Cas no 83846-92-8 (2-hydroxyethyl-trimethyl-ammonium phosphate)

2-hydroxyethyl-trimethyl-ammonium phosphate Properties

Names and Identifiers

• 2-Hydroxy-N,N,N-trimethylethanaminium dihydrogenphosphate
• choline dihydrogen phosphate
• CHOLINE PHOSPHATE
• 2-hydroxyethyl(trimethyl)azanium
• EINECS 281-072-2
• 2-hydroxyethyl-trimethyl-ammonium phosphate
• ETHANAMINIUM, 2-HYDROXY-N,N,N-TRIMETHYL-, PHOSPHATE (1:1)
• MFCD00050268
• ETHANAMINIUM, 2-HYDROXY-N,N,N-TRIMETHYL-, PHOSPHATE (1:1) (SALT)
• dihydrogen phosphate;2-hydroxyethyl(trimethyl)azanium
• D53S359B6B
• SCHEMBL316336
• Choline dihydrogen phosphate,>98%
• DTXSID00232748
• Q27276108
• 83846-92-8
• 2-Hydroxy-N,N,N-trimethylethanaminiumdihydrogenphosphate
• (2-hydroxyethyl)trimethylammonium dihydrogen phosphate
• UNII-D53S359B6B
• AKOS016003249
• +Expand

• MDL： MFCD00050268
• InChIKey： LPPJNZJBKFSQGA-UHFFFAOYSA-M
• Inchi： InChI=1S/C5H14NO.H3O4P/c1-6(2,3)4-5-7;1-5(2,3)4/h7H,4-5H2,1-3H3;(H3,1,2,3,4)/q+1;/p-1
• SMILES： C[N+](C)(C)CCO.OP(=O)(O)[O-]

Computed Properties

• Exact Mass: 201.07700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 201.077
• Heavy Atom Count: 12
• Complexity: 96.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 101A^2

Experimental Properties

• LogP: -0.80550
• PSA: 110.63000